2-azido-N-[1-(4-methoxyphenyl)ethyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-azido-N-[1-(4-methoxyphenyl)ethyl]acetamide” is a biochemical used for proteomics research . It has a molecular formula of C11H14N4O2 and a molecular weight of 234.25 .
Molecular Structure Analysis
The molecular structure of “2-azido-N-[1-(4-methoxyphenyl)ethyl]acetamide” is based on its molecular formula, C11H14N4O2 . The molecule contains an azide group (-N3), which is attached to an acetamide moiety. The acetamide moiety is further connected to a methoxyphenyl group.Scientific Research Applications
C11H14N4O2C_{11}H_{14}N_{4}O_{2}C11H14N4O2
and a molecular weight of 234.25 .Synthesis of Various Heterocycles
Azides, such as “2-azido-N-[1-(4-methoxyphenyl)ethyl]acetamide”, are used in the synthesis of various heterocycles . These reactions can be intermolecular or intramolecular, under thermal, catalyzed, or noncatalyzed reaction conditions . The aim is to prepare basic five-, six-, organometallic heterocyclic-membered systems and/or their fused analogs .
One-Pot Domino Reaction
This compound can be used in one-pot domino reactions to synthesize various heterocycles from the corresponding organic azides .
Utility of Chosen Catalysts
The azido group in “2-azido-N-[1-(4-methoxyphenyl)ethyl]acetamide” can be used to study the utility of chosen catalysts in the chemoselectivity favoring C−H and C-N bonds .
Ugi Four-Component Reaction
This compound can be used in Ugi four-component reactions, which are one-pot procedures .
Aza-Michael Addition
“2-azido-N-[1-(4-methoxyphenyl)ethyl]acetamide” can be used in nucleophilic additions, such as Aza-Michael addition .
[3+2] Cycloaddition Reactions
This compound can be used in cycloaddition reactions, such as [3+2] cycloaddition .
Mixed Addition/Cyclization/Oxygen
“2-azido-N-[1-(4-methoxyphenyl)ethyl]acetamide” can be used in mixed addition/cyclization/oxygen reactions .
Insertion Reaction of C-H Amination
This compound can be used in the insertion reaction of C-H amination .
properties
IUPAC Name |
2-azido-N-[1-(4-methoxyphenyl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O2/c1-8(14-11(16)7-13-15-12)9-3-5-10(17-2)6-4-9/h3-6,8H,7H2,1-2H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHJFKPXVIGZQHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)OC)NC(=O)CN=[N+]=[N-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-azido-N-[1-(4-methoxyphenyl)ethyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.